Cas no 27349-44-6 (2-(3-methyl-1,2-oxazol-5-yl)propanoic acid)

• Product Name: 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid
• CAS No: 27349-44-6
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 251103
• PubChem ID: 54322659
• Update Time: 2025-05-19

2-(3-methyl-1,2-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetic acid,a,3-dimethyl-
• 5-Isoxazoleaceticacid,-alpha-,3-dimethyl-(8CI)
• 5-Isoxazoleacetic acid, α,3-dimethyl-
• 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid

• Inchi： 1S/C7H9NO3/c1-4-3-6(11-8-4)5(2)7(9)10/h3,5H,1-2H3,(H,9,10)
• InChI Key： SSSGKNFOXXDOHJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1ON=C(C)C=1)C

Additional information on 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid

Introduction to 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid (CAS No. 27349-44-6)

2-(3-methyl-1,2-oxazol-5-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 27349-44-6, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of oxazole derivatives, which are known for their broad spectrum of biological activities. The structural features of 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of this compound consists of a propanoic acid moiety linked to a 3-methyl-1,2-oxazol-5-yl substituent. The oxazole ring, characterized by its five-membered heterocyclic structure containing one oxygen and two nitrogen atoms, is a key pharmacophore that contributes to the compound's biological interactions. The presence of the methyl group at the 3-position of the oxazole ring further modulates its electronic and steric properties, influencing its reactivity and biological efficacy.

In recent years, there has been a surge in research focused on oxazole derivatives due to their demonstrated potential in various therapeutic applications. Studies have highlighted the role of oxazole-based compounds in inhibiting inflammatory pathways, modulating enzyme activities, and exhibiting antimicrobial properties. The unique structural motif of 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid positions it as a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel molecules with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications to the propanoic acid moiety have been explored to optimize solubility and metabolic stability, while alterations to the 3-methyl-1,2-oxazol-5-yl group have aimed at enhancing binding affinity to biological targets.

The synthesis of 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of the compound but also provide insights into its structural flexibility and reactivity.

Recent advancements in computational chemistry have further accelerated the development of oxazole-based drugs. Molecular modeling techniques have been used to predict the binding modes of 2-(3-methyl-1,2-oxazol-5-yl)propanoic acid with target proteins, aiding in the design of more effective derivatives. Additionally, virtual screening methods have enabled researchers to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The pharmacological profile of 2-(3-methyl-1,2-oxazol-5-yloxy）propanoic acid has been extensively studied in preclinical models. Preliminary findings suggest that it exhibits inhibitory activity against several enzymes implicated in metabolic disorders and inflammation. Furthermore, its ability to interact with specific protein targets has opened up avenues for treating neurological disorders and cancer. These findings underscore the therapeutic potential of this compound and its derivatives.

In conclusion, 2734944 - CAS NO2734944 - 2734944 CAS NO - 2734944 CAS Number - 2734944 CAS registry number - 2734944 chemical name - 2734944 molecular formula